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Compound of Interest

Compound Name: 2-Methyl-5-nitroaniline hydrate

Cat. No.: B1603624

Technical Guide to the Safety of 2-Methyl-5-
nitroaniline

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety information for 2-Methyl-5-
nitroaniline (CAS No. 99-55-8), also known as 5-nitro-o-toluidine. The information presented is
compiled from various Safety Data Sheets (SDS) and is intended to guide laboratory and
manufacturing practices. While this guide addresses the core hazards of the molecule, it is
important to note that the presence of water in a hydrate form may alter some physical
properties.

Chemical and Physical Properties

2-Methyl-5-nitroaniline is a golden yellow crystalline solid.[1][2][3] It is an important intermediate
in the synthesis of various dyes and has applications in the pharmaceutical industry, notably in
the synthesis of Imatinib Mesylate, a targeted cancer therapy.[1]
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Property Value References
Molecular Formula C7HsN20:2 [1]

Molecular Weight 152.15 g/mol [1]
Appearance Golden yellow powder/crystals  [1][3]

Melting Point 100-107 °C [1]

Boiling Point 305 °C [1]

Density 1.33 g/cm3 [1]

. Soluble in alcohol and ether.[1]
Solubility , [1][2]
Insoluble in water.[2]

Hazard Identification and Classification

2-Methyl-5-nitroaniline is classified as a hazardous substance. It is toxic if swallowed, in contact
with skin, or if inhaled.[4][5][6] It is also suspected of causing cancer and is harmful to aquatic
life with long-lasting effects.[4][5]

Hazard Class Category Hazard Statement
Acute Toxicity (Oral) Category 3 H301: Toxic if swallowed
o H311: Toxic in contact with
Acute Toxicity (Dermal) Category 3 )
skin
Acute Toxicity (Inhalation) Category 3 H331: Toxic if inhaled
) o H351: Suspected of causing
Carcinogenicity Category 2
cancer
_ _ H412: Harmful to aquatic life
Chronic Aquatic Hazard Category 3

with long lasting effects

Signal Word: Danger[4]

Pictograms:

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.aagamglobal.in/products/2-methyl-5-nitroaniline-fast-scarlet-g-base-99-55-8/
https://www.aagamglobal.in/products/2-methyl-5-nitroaniline-fast-scarlet-g-base-99-55-8/
https://www.aagamglobal.in/products/2-methyl-5-nitroaniline-fast-scarlet-g-base-99-55-8/
https://www.guidechem.com/encyclopedia/2-methyl-5-nitroaniline-dic1567.html
https://www.aagamglobal.in/products/2-methyl-5-nitroaniline-fast-scarlet-g-base-99-55-8/
https://www.aagamglobal.in/products/2-methyl-5-nitroaniline-fast-scarlet-g-base-99-55-8/
https://www.aagamglobal.in/products/2-methyl-5-nitroaniline-fast-scarlet-g-base-99-55-8/
https://www.aagamglobal.in/products/2-methyl-5-nitroaniline-fast-scarlet-g-base-99-55-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7234387.htm
https://www.aagamglobal.in/products/2-methyl-5-nitroaniline-fast-scarlet-g-base-99-55-8/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB7234387.htm
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.guidechem.com/msds/99-55-8.html
https://www.tcichemicals.com/IN/en/p/N0115
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.guidechem.com/msds/99-55-8.html
https://www.lobachemie.com/lab-chemical-msds/MSDS-2methyl5nitroaniline-CASNO-99-55-4669P-EN.aspx
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1603624?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

¢ GHSO06 (Skull and Crossbones)[4]

o GHSO08 (Health Hazard)[4]

Experimental Protocols and Safety Handling

While detailed experimental protocols are not provided in standard SDSs, the documents
outline essential safety procedures for handling 2-Methyl-5-nitroaniline. These procedures are
critical for minimizing exposure and ensuring a safe working environment.

Personal Protective Equipment (PPE)

A risk-based approach should be taken for the selection of PPE. The following diagram
illustrates the decision-making process for appropriate PPE selection.

Assess Exposure Risk

Low Risk High Risk
(e.g., small quantities, (e.g., large quantities,
closed system) open handling, potential for dust)

Enhanced PPE:
Standard PPE: - Chemical splash goggles
- Safety glasses - Face shield
- Lab coat - Chemical resistant gloves
- Nitrile gloves - Protective clothing
- Respiratory protection

Proceed with Handling

Click to download full resolution via product page

PPE Selection Workflow for 2-Methyl-5-nitroaniline
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Engineering Controls

Adequate ventilation is crucial when handling this compound.[4] Use only outdoors or in a well-
ventilated area.[5] Local exhaust ventilation should be used to control airborne dust.

Handling and Storage

o Obtain special instructions before use and do not handle until all safety precautions have
been read and understood.[4][5]

Avoid contact with skin, eyes, and clothing.[4]

Do not eat, drink, or smoke when using this product.[4][5]

Store in a cool, well-ventilated place away from heat and incompatible materials such as
strong oxidizing agents, acids, acid chlorides, acid anhydrides, and chloroformates.[2][4][7]

Keep containers tightly closed and store in a locked up area.[4][5]

First Aid Measures

In case of exposure, immediate action is necessary. The following flowchart outlines the
recommended first aid procedures.
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Exposure Occurs

Inhalation Skin Contact Eye Contact Ingestion

A

Remove to fresh air.
Keep comfortable for breathing.
Call a POISON CENTER or doctor.

Rinse mouth.
Immediately call a POISON CENTER or doctor.

Take off immediately all contaminated clothing.

W Ty G Rinse eyes with water as a precaution.

Seek Immediate Medical Attention

Click to download full resolution via product page

First Aid Procedures for 2-Methyl-5-nitroaniline Exposure

Accidental Release Measures

In the event of a spill, follow these procedures:

e For non-emergency personnel: Evacuate the area. Avoid contact with the spilled material
and do not breathe the dust. Wear appropriate personal protective equipment.[4]

o For emergency responders: Use appropriate protective equipment, including respiratory
protection.[4]

o Containment and Cleanup: Mechanically recover the product (e.g., shovel into a dry, covered
container).[4] Avoid generating dust. Do not allow the material to enter sewers or public
waters.[4] Dispose of the waste material at an authorized site.[4]

Toxicological Information

Symptoms of exposure may include methemoglobinemia and respiratory distress.[5] This
compound is an irritant and is considered an experimental carcinogen.[5] It may be absorbed
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through the skin.[5]

Toxicity Data Value Species Reference

Oral LD50 1110 mg/kg Rat [8]

The International Agency for Research on Cancer (IARC) has classified 2-methyl-5-nitroaniline
as Group 3: Not classifiable as to its carcinogenicity to humans, based on limited evidence in
experimental animals and no data in humans.[5][9] The US EPA has classified it as a Group C
carcinogen (possible human carcinogen).[7][9]

Fire-Fighting Measures
o Suitable extinguishing media: Water spray, dry powder, foam.[4]
» Unsuitable extinguishing media: Do not use a heavy water stream.[4]

o Specific hazards: When heated to decomposition, it emits toxic fumes of carbon monoxide,
carbon dioxide, and nitrogen oxides.[5]

e Protective equipment: Wear self-contained breathing apparatus and full protective clothing.

[4]

This technical guide is intended to supplement, not replace, the official Safety Data Sheet
provided by the manufacturer. Always refer to the most current SDS for complete and detailed
safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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